methyl N-(3,4-dichlorobenzyl)-4-hydroxyindole-2-carboxylate

• Molecular Formula: C17H13Cl2NO3
• Molecular Weight: 350.2 g/mol
• IUPAC Name: methyl 1-[(3,4-dichlorophenyl)methyl]-4-hydroxyindole-2-carboxylate
• InChI: InChI=1S/C17H13Cl2NO3/c1-23-17(22)15-8-11-14(3-2-4-16(11)21)20(15)9-10-5-6-12(18)13(19)7-10/h2-8,21H,9H2,1H3
• InChI Key: KSKVWPCHEZDKDY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(N1CC3=CC(=C(C=C3)Cl)Cl)C=CC=C2O

Description

Methyl N-(3,4-dichlorobenzyl)-4-hydroxyindole-2-carboxylate is a useful research compound. Its molecular formula is C17H13Cl2NO3 and its molecular weight is 350.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (92 mg) was added to methyl 4-acetoxy-N-(3,4-dichlorobenzyl)indole-2-carboxylate in methanol (10 ml) and the reaction stirred for 4 hours. The reaction was then acidified with 2 M HCl to precipitate a white solid which was filtered and dried in vacuo (0.21 g, 77%); NMR δ (CD3SOCD3) 3.80 (s, 3H), 5.74 (s, 2H), 6.45 (d, 1H), 6.75-6.82 (m, 1H), 6.95 (d, 1H), 7.04-7.15 (m, 2H), 7.30 (m, 1H), 7.41 (s, 1H), 9.89 (s, 1H); M/z (+) 318 (MH+).